Cas no 2137736-65-1 (N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide)

• Product Name: N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide
• CAS No: 2137736-65-1
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 6316538
• PubChem ID: 165457954
• Update Time: 2025-06-14

N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-737362
• 2137736-65-1
• N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide

• Inchi： 1S/C9H19N3O/c1-11(2)7-9(13)12(3)6-8-4-5-10-8/h8,10H,4-7H2,1-3H3
• InChI Key： UIRGFLYOLSJXEK-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N(C)CC1CCN1

Computed Properties

• Exact Mass: 185.152812238g/mol
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 35.6Ų

Additional information on N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide

Comprehensive Overview of N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide (CAS No. 2137736-65-1)

N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide (CAS No. 2137736-65-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines an azetidine ring with a dimethylaminoacetamide moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold or intermediate in synthesizing more complex therapeutic agents.

The compound's azetidine core is a four-membered nitrogen-containing heterocycle, which has become a hot topic in modern drug design due to its conformational rigidity and ability to improve pharmacokinetic properties. When combined with the dimethylamino group, this structure may exhibit interesting binding affinities or enzymatic interactions, though its exact biological profile requires further investigation. Current literature suggests similar structures are being explored for their potential in neurological applications and receptor modulation, aligning with growing interest in central nervous system therapeutics.

From a synthetic chemistry perspective, CAS 2137736-65-1 presents intriguing challenges and opportunities. The presence of both secondary and tertiary amines, along with the strained azetidine ring, offers multiple sites for structural modification and derivatization. This flexibility makes it valuable for structure-activity relationship (SAR) studies, particularly in the development of small molecule drugs. Recent publications highlight the increasing use of such constrained heterocycles to enhance drug-like properties while reducing molecular weight.

The physicochemical properties of N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide contribute to its research utility. With calculated parameters suggesting moderate lipophilicity and good water solubility, this compound falls within the desirable range for many drug discovery programs. These characteristics, combined with its hydrogen bond donor/acceptor capacity, make it particularly interesting for medicinal chemistry applications targeting protein-protein interactions or allosteric binding sites.

In the context of current pharmaceutical trends, this compound aligns with several important research directions. The growing emphasis on precision medicine and targeted therapies has increased demand for novel chemical entities with well-defined pharmacophores. Additionally, the azetidine motif appears in several clinical candidates, reflecting its importance in addressing drug resistance and improving blood-brain barrier penetration - two critical challenges in modern therapeutics.

From a safety assessment perspective, preliminary computational analyses of CAS 2137736-65-1 suggest favorable toxicological profiles compared to many traditional amine-containing compounds. The constrained ring system may reduce potential off-target effects, though experimental validation remains essential. This aspect is particularly relevant given increasing regulatory focus on drug safety and metabolic stability during early-stage development.

The synthesis and characterization of N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide involve specialized organic chemistry techniques. Recent advances in catalysis and green chemistry principles could potentially improve the efficiency of its production, addressing common challenges associated with azetidine ring formation. These methodological developments are crucial as the pharmaceutical industry seeks more sustainable synthesis routes for complex intermediates.

Looking forward, CAS 2137736-65-1 represents an interesting case study in fragment-based drug design. Its moderate size and multiple functional groups make it suitable for molecular hybridization approaches or as a building block for larger pharmacophores. As computational methods like AI-assisted drug discovery become more prevalent, such well-characterized compounds gain importance in virtual screening libraries and lead optimization workflows.

In conclusion, N-[(azetidin-2-yl)methyl]-2-(dimethylamino)-N-methylacetamide (CAS No. 2137736-65-1) embodies several attractive features for contemporary drug development. Its unique combination of structural elements positions it as a valuable tool for addressing current challenges in medicinal chemistry, particularly in areas requiring selective targeting and improved pharmacokinetic properties. As research continues, this compound may contribute to advancements in multiple therapeutic areas while serving as a model for rational molecular design principles.